2-((5-Oxo-4-phenethyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)acetonitrile

• IUPAC Name: 2-[[5-oxo-4-(2-phenylethyl)-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]sulfanyl]acetonitrile
• InChI: InChI=1S/C19H15N5OS/c20-11-13-26-19-22-21-18-23(12-10-14-6-2-1-3-7-14)17(25)15-8-4-5-9-16(15)24(18)19/h1-9H,10,12-13H2
• InChI Key: LQOKJWHTWVKDNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C(=O)C3=CC=CC=C3N4C2=NN=C4SCC#N
• Molecular Formula: C19H15N5OS
• Molecular Weight: 361.4 g/mol

Description

The compound “2-((5-Oxo-4-phenethyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)acetonitrile” is a derivative of the 1,2,4-triazolo[4,3-a]quinazolin scaffold. This scaffold is a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. It has wide applications as synthetic intermediates and promising pharmaceuticals.

Synthesis Analysis

The synthesis of such compounds often involves the use of hydrazonoyl halides in condensation reactions. In one approach, hydrazinopyrazine was acylated with trifluoroacetic anhydride to give a product, which was then condensed in polyphosphoric acid (PPA) to give triazolopyrazine.

Molecular Structure Analysis

The molecular structure of these compounds can be determined using various spectroscopic techniques such as FTIR, proton NMR, and 13C NMR. The IR absorption spectra often show an absorption band assigned to an alkyl stretch (–CH2–), and absorption assigned to aromatic C=C stretching.

Chemical Reactions Analysis

The chemical reactions involving these compounds often involve aromatic nucleophilic substitution. For example, 4-chloro-8-methyl [1,2,4]triazolo[4,3-a]quinoxaline-1-amine can react with different amines and triazole-2-thiol.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be analyzed using various techniques. For example, the IR absorption spectra can provide information about the functional groups present in the compound.

Scientific Research Applications

Energetic Materials

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Medicinal Chemistry

• The 1,2,4-triazole scaffold is prevalent in drug design. .

Organic Synthesis

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Mechanism of Action

1,2,4-Triazolo[4,3-a]quinazoline derivatives have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities .

The pharmacokinetics of these compounds, including their absorption, distribution, metabolism, and excretion (ADME) properties, can be influenced by various factors, including their chemical structure, the route of administration, and the patient’s physiological condition .

The action of these compounds can be influenced by environmental factors such as pH, temperature, and the presence of other substances that can interact with the compound .

Safety and Hazards

While specific safety and hazard information for this compound is not available in the search results, it’s important to handle all chemicals with appropriate safety measures. In general, selectivity profiles against DPP8 and DPP9 were obtained for safety reasons.

Future Directions

The 1,2,4-triazolo[4,3-a]quinazolin scaffold and its derivatives have profound importance in drug design, discovery, and development. Future research could focus on the development of new biologically active entities for the rational design and development of new target-oriented drugs based on this scaffold.